Cas no 2734780-19-7 ((E)-N-(3-chloro-4-methylbenzylidene)morpholin-4-amine)

• Product Name: (E)-N-(3-chloro-4-methylbenzylidene)morpholin-4-amine
• CAS No: 2734780-19-7
• MF: C₁₂H₁₅ClN₂O
• MW: 238.71
• CID: 5080207
• Update Time: 2025-06-14

(E)-N-(3-chloro-4-methylbenzylidene)morpholin-4-amine Chemical and Physical Properties

Names and Identifiers

• (E)-N-(3-chloro-4-methylbenzylidene)morpholin-4-amine

• Inchi： 1S/C12H15ClN2O/c1-10-2-3-11(8-12(10)13)9-14-15-4-6-16-7-5-15/h2-3,8-9H,4-7H2,1H3/b14-9+
• InChI Key： TYHHQCUERWNHJB-NTEUORMPSA-N
• SMILES： C1(C=C(/C=N/N2CCOCC2)C=CC=1C)Cl

Additional information on (E)-N-(3-chloro-4-methylbenzylidene)morpholin-4-amine

Comprehensive Overview of (E)-N-(3-chloro-4-methylbenzylidene)morpholin-4-amine (CAS No. 2734780-19-7)

The compound (E)-N-(3-chloro-4-methylbenzylidene)morpholin-4-amine (CAS No. 2734780-19-7) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This article delves into the chemical characteristics, synthesis methods, and emerging uses of this compound, while also addressing common queries and trends in scientific research.

Chemically, (E)-N-(3-chloro-4-methylbenzylidene)morpholin-4-amine belongs to the class of Schiff bases, which are known for their versatile coordination chemistry and biological activities. The presence of a morpholine ring and a chloro-methylbenzylidene moiety in its structure makes it a subject of interest for researchers exploring novel pharmaceutical intermediates and material science applications. Its CAS No. 2734780-19-7 serves as a unique identifier in chemical databases, facilitating precise tracking and regulatory compliance.

One of the most frequently searched questions about this compound is its synthesis pathway. Typically, it is prepared through a condensation reaction between 3-chloro-4-methylbenzaldehyde and morpholin-4-amine, yielding the (E)-isomer as the major product. Researchers often optimize reaction conditions to achieve high purity and yield, which is critical for downstream applications. The compound's stability under various conditions is another hot topic, as it influences its storage and handling protocols.

In the context of drug discovery, (E)-N-(3-chloro-4-methylbenzylidene)morpholin-4-amine has been investigated as a potential scaffold for designing bioactive molecules. Its structural features, such as the imine linkage and aromatic ring, are often associated with antimicrobial, antifungal, and anti-inflammatory properties. Recent studies have explored its role in modulating enzyme activity, making it a candidate for targeted therapy development.

Beyond pharmaceuticals, this compound has found utility in material science. Its ability to form complexes with metal ions has been leveraged in the development of catalysts and sensors. For instance, its Schiff base derivative has been used to create luminescent materials for optoelectronic devices. Such applications align with the growing demand for sustainable technologies and green chemistry solutions.

Another trending topic is the analytical characterization of (E)-N-(3-chloro-4-methylbenzylidene)morpholin-4-amine. Techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography are commonly employed to confirm its structure and purity. These methods are essential for ensuring reproducibility in research and industrial settings, where quality control is paramount.

Environmental and safety considerations are also frequently discussed in relation to this compound. While it is not classified as a hazardous material, proper handling and disposal practices are recommended to minimize any potential risks. Researchers often seek information on its biodegradability and ecotoxicity, reflecting the broader shift toward environmentally friendly chemicals.

In summary, (E)-N-(3-chloro-4-methylbenzylidene)morpholin-4-amine (CAS No. 2734780-19-7) is a multifaceted compound with promising applications in drug development, material science, and beyond. Its synthesis, properties, and uses continue to be explored, driven by the evolving needs of modern science and technology. By addressing common search queries and aligning with current trends, this article aims to provide a comprehensive and engaging resource for professionals and enthusiasts alike.